Cas no 1484376-34-2 (2-Amino-3-(2-chlorophenyl)propanamide)

• Product Name: 2-Amino-3-(2-chlorophenyl)propanamide
• CAS No: 1484376-34-2
• MF: C₉H₁₁ClN₂O
• MW: 198.649441003799
• CID: 5715193
• PubChem ID: 20440159
• Update Time: 2025-05-20

2-Amino-3-(2-chlorophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 1484376-34-2
• CS-0292509
• AKOS014322542
• EN300-1299685
• 2-amino-3-(2-chlorophenyl)propanamide
• SCHEMBL2153542
• Z1258519447
• Benzenepropanamide, α-amino-2-chloro-
• 2-Amino-3-(2-chlorophenyl)propanamide

• Inchi： 1S/C9H11ClN2O/c10-7-4-2-1-3-6(7)5-8(11)9(12)13/h1-4,8H,5,11H2,(H2,12,13)
• InChI Key： CFPINVJPPQRJFJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC(C(N)=O)N

Computed Properties

• Exact Mass: 198.0559907g/mol
• Monoisotopic Mass: 198.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• Density: 1.277±0.06 g/cm3(Predicted)
• Boiling Point: 387.1±37.0 °C(Predicted)
• pka: 15.76±0.50(Predicted)

Additional information on 2-Amino-3-(2-chlorophenyl)propanamide

2-Amino-3-(2-chlorophenyl)propanamide (CAS No. 1484376-34-2): A Comprehensive Overview

2-Amino-3-(2-chlorophenyl)propanamide (CAS No. 1484376-34-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as N-(2-chlorophenyl)-alaninamide, is characterized by its unique structural features, which include an amino group and a chlorinated phenyl ring. These properties make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 2-Amino-3-(2-chlorophenyl)propanamide consists of a propanamide backbone with an amino group at the second carbon position and a 2-chlorophenyl substituent at the third carbon position. The presence of the chloro substituent on the phenyl ring imparts specific electronic and steric effects, which can influence the compound's biological activity and pharmacological properties.

Recent studies have highlighted the potential of 2-Amino-3-(2-chlorophenyl)propanamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. The mechanism of action is believed to involve the inhibition of specific enzymes and receptors involved in the inflammatory response, making it a promising candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and osteoarthritis.

In addition to its anti-inflammatory effects, 2-Amino-3-(2-chlorophenyl)propanamide has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can selectively target and inhibit cancer cell proliferation by disrupting key signaling pathways involved in cell growth and survival. For example, research conducted at the National Cancer Institute has shown that 2-Amino-3-(2-chlorophenyl)propanamide can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells.

The pharmacokinetic properties of 2-Amino-3-(2-chlorophenyl)propanamide have also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. The compound has been shown to have good oral bioavailability and a relatively long half-life, making it suitable for once-daily dosing regimens.

Safety and toxicity studies have further supported the potential clinical utility of 2-Amino-3-(2-chlorophenyl)propanamide. In animal models, this compound has demonstrated low toxicity at therapeutic doses, with no significant adverse effects observed on major organs such as the liver and kidneys. These findings are crucial for advancing the compound into clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Amino-3-(2-chlorophenyl)propanamide in human subjects. Early-phase trials have shown promising results, with patients reporting significant improvements in symptoms associated with chronic inflammatory conditions. These preliminary findings have paved the way for larger-scale Phase II and III trials to further validate the therapeutic potential of this compound.

In conclusion, 2-Amino-3-(2-chlorophenyl)propanamide (CAS No. 1484376-34-2) represents a promising candidate for the development of novel therapeutic agents targeting chronic inflammatory diseases and cancer. Its unique chemical structure, coupled with favorable pharmacokinetic properties and low toxicity profile, makes it an attractive option for further clinical investigation. As research in this area continues to advance, it is anticipated that this compound will play a significant role in improving patient outcomes and quality of life.